Maltulose H2O
Description
Maltulose H2O, also known as 4-O-α-D-glucopyranosyl-D-fructose, is a disaccharide that is derived from sucrose. It has been widely studied for its potential applications in food, pharmaceutical, and cosmetic industries due to its unique properties.
Scientific Research Applications
Food Industry: Sweetener Development
Maltulose is explored as a potential sweetener in the food industry due to its mild sweetness and different flavor profile compared to sucrose . It is less likely to undergo the Maillard reaction and caramelization, making it a suitable alternative for products that require less coloration upon heating . Its lower osmotic pressure compared to glucose also makes it an interesting candidate for infusion solutions to prevent sudden increases in blood glucose levels .
Pharmaceutical Applications: Infusion Solutions
In medical applications, maltulose’s osmotic properties are leveraged to create infusion solutions that are less likely to cause a rapid increase in blood glucose levels . This can be particularly beneficial for patients requiring electrolyte infusions but who must manage their blood sugar levels carefully.
Biotechnology: Enzymatic Production
The enzymatic production of maltulose from maltose using a flow-type reactor under subcritical water conditions has been studied . This process could be optimized for mass production, providing a sustainable method for creating this rare sugar on a larger scale.
Nutritional Research: Rare Sugar Exploration
Maltulose falls under the category of rare sugars, which are scarce in nature and have unique physiological functions . Research into these sugars, including maltulose, can lead to the discovery of new sweeteners with potential health benefits, such as reduced postprandial blood glucose levels .
Chemical Engineering: Subcritical Water Conditions
The production of maltulose in subcritical water conditions is a novel approach that could revolutionize the way this compound is manufactured . This method may offer a more environmentally friendly and efficient process compared to traditional techniques.
Analytical Chemistry: Chromatographic Analysis
Maltulose can be analyzed using chromatographic techniques to study its production and purity . This is crucial for ensuring the quality of maltulose used in various applications, from food products to pharmaceuticals.
Food Safety: Non-Cariogenic Sweetener
As a non-cariogenic sweetener, maltulose presents a safer alternative to traditional sugars, which can contribute to dental caries . Its use in food products could promote better dental health among consumers.
Market Potential: Functional Sweetener
The market potential for maltulose as a functional sweetener is significant due to its promising properties, such as slower digestion and prolonged energy release . This aligns with the growing consumer demand for healthier sweetener options.
properties
IUPAC Name |
(2S,3S,4R,5R)-2-(hydroxymethyl)-4-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2,3,5-triol;hydrate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22O11.H2O/c13-1-5-6(16)7(17)8(18)11(22-5)23-9-4(15)2-21-12(20,3-14)10(9)19;/h4-11,13-20H,1-3H2;1H2/t4-,5-,6-,7+,8-,9-,10+,11-,12+;/m1./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NNDCKRNDWLPICC-MDKWJHPDSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(C(C(O1)(CO)O)O)OC2C(C(C(C(O2)CO)O)O)O)O.O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H]([C@H]([C@@H]([C@@](O1)(CO)O)O)O[C@@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)O.O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H24O12 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70370146 |
Source
|
| Record name | Maltulose H2O | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70370146 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
360.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Maltulose H2O | |
CAS RN |
207511-09-9 |
Source
|
| Record name | Maltulose H2O | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70370146 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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